Cas no 1105242-50-9 (Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)-)

• Product Name: Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)-
• CAS No: 1105242-50-9
• MF: C₂₁H₁₈N₂O₄
• MW: 362.378625392914
• CID: 6078377
• PubChem ID: 30608232
• Update Time: 2025-08-03

Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)-
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2-methylphenoxy)acetamide
• AKOS024652091
• F2493-1733
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• 1105242-50-9
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C21H18N2O4/c1-14-6-2-4-8-17(14)25-13-21(24)22-12-16-11-20(27-23-16)19-10-15-7-3-5-9-18(15)26-19/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： IXDDAESYTGQDAT-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 362.12665706g/mol
• Monoisotopic Mass: 362.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 635.2±55.0 °C(Predicted)
• pka: 12.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)-

Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)-

Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)- is a highly specialized organic compound with the CAS number 1105242-50-9. This compound is notable for its complex structure, which includes a benzofuran moiety, an isoxazole ring, and an acetamide group. The presence of these functional groups makes it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The benzofuran ring in this compound contributes to its aromatic stability and potential for interactions with biological systems. Recent studies have shown that benzofuran-containing compounds exhibit significant antioxidant and anti-inflammatory properties, making them valuable in drug discovery efforts. Similarly, the isoxazole ring is known for its ability to act as a bioisostere in medicinal chemistry, often mimicking the effects of other heterocycles while offering improved pharmacokinetic profiles.

The acetamide group further enhances the compound's versatility. Acetamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and improve drug solubility. In this compound, the acetamide group serves as a site for potential prodrugs or targeted delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. For instance, researchers have employed microwave-assisted synthesis to optimize the reaction conditions, significantly reducing the time required for the formation of the isoxazole ring. This has opened up new possibilities for large-scale production and preclinical testing.

In terms of biological activity, this compound has shown promising results in vitro against various enzyme targets. A study published in 2023 demonstrated its inhibitory effects on histone deacetylases (HDACs), which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The benzofuran moiety was found to play a critical role in binding to the enzyme's active site, suggesting that this compound could serve as a lead molecule for HDAC inhibitors.

Moreover, the isoxazole ring has been implicated in modulating receptor activity. Preclinical studies have indicated that this compound exhibits selective agonism at certain G-protein coupled receptors (GPCRs), which could be exploited for treating conditions such as chronic pain and inflammation. These findings underscore the importance of heterocyclic compounds like this one in modern drug discovery.

The acetamide group also contributes to the compound's pharmacokinetic profile. Studies have shown that it enhances oral bioavailability by improving solubility and reducing first-pass metabolism. This makes it a strong candidate for development into an orally administered drug.

In conclusion, Acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methylphenoxy)- (CAS 1105242-50-9) represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique combination of functional groups positions it as a valuable tool for researchers seeking novel therapeutic agents with improved efficacy and safety profiles.